3-(3-Bromophenyl)-5-(chloromethyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(3-bromophenyl)-5-(chloromethyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C9H6BrClN2O/c10-7-3-1-2-6(4-7)9-12-8(5-11)14-13-9/h1-4H,5H2
• InChI Key: KCMRCFPJJKBQEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=NOC(=N2)CCl
• Molecular Formula: C9H6BrClN2O
• DSSTOX Substance ID: DTXSID00407176
• Molecular Weight: 273.51 g/mol
• CAS No.: 848316-20-1

Description

3-(3-Bromophenyl)-5-(chloromethyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C9H6BrClN2O and its molecular weight is 273.51 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound 3-(3-Bromophenyl)-5-(chloromethyl)-1,2,4-oxadiazole, along with related 1,2,4-oxadiazole derivatives, plays a significant role in chemical synthesis. These compounds are involved in reactions with various unsaturated compounds, leading to the formation of a diverse range of products, including γ-butyrolactones and tetrahydrofurans (Yang et al., 2007). Additionally, the chemical properties of such oxadiazole derivatives have been explored, demonstrating their reactivity with different nucleophilic reagents and their utility in the transformation of the 1,2,4-oxadiazole ring (Stepanov et al., 2019).

Biological Applications

• 1,2,4-oxadiazole derivatives, including compounds structurally similar to this compound, have been investigated for their biological properties. For instance, some derivatives have shown significant antimicrobial activities, suggesting their potential in developing new antimicrobial agents (Rai et al., 2010). Additionally, certain 1,2,4-oxadiazole compounds have been identified as novel apoptosis inducers, highlighting their potential as anticancer agents. These compounds demonstrated activity in cell-based assays and have been linked to specific molecular targets, which could be crucial for cancer treatment (Zhang et al., 2005).

Nonlinear Optical Properties

• The synthesis and characterization of 1,2,4-oxadiazole derivatives, including those related to this compound, have been conducted to explore their nonlinear optical properties. These properties are significant for applications in optoelectronics, suggesting that these compounds could be utilized in the development of optical limiters and other optoelectronic devices (Chandrakantha et al., 2011).